Cas no 896676-60-1 (N-cyclopentyl-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)

• Product Name: N-cyclopentyl-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• CAS No: 896676-60-1
• MF: C₂₂H₂₃FN₂OS
• MW: 382.494227647781
• CID: 6538021
• Update Time: 2025-09-23

N-cyclopentyl-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• N-cyclopentyl-2-((1-(3-fluorobenzyl)-1H-indol-3-yl)thio)acetamide

• Inchi： 1S/C22H23FN2OS/c23-17-7-5-6-16(12-17)13-25-14-21(19-10-3-4-11-20(19)25)27-15-22(26)24-18-8-1-2-9-18/h3-7,10-12,14,18H,1-2,8-9,13,15H2,(H,24,26)
• InChI Key： NBHVSEWXRNGFQK-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)CSC1C2=C(N(CC3=CC=CC(F)=C3)C=1)C=CC=C2

Additional information on N-cyclopentyl-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide

Comprehensive Overview of N-cyclopentyl-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide (CAS No. 896676-60-1)

N-cyclopentyl-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide, with the CAS number 896676-60-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a cyclopentyl group, a fluorophenyl moiety, and an indole core linked via a sulfanyl bridge. Such intricate architecture makes it a promising candidate for drug discovery, particularly in targeting specific enzyme pathways or receptors.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like N-cyclopentyl-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide. Researchers are increasingly leveraging machine learning models to predict its bioactivity and optimize its pharmacokinetic properties. Questions such as "How does fluorination affect drug metabolism?" or "What are the applications of indole derivatives in medicine?" are frequently searched, reflecting the compound's relevance in modern science.

The sulfanylacetamide functional group in this compound is particularly noteworthy. It is often associated with hydrogen bonding and metal coordination, which are critical for interactions with biological targets. This has led to explorations in cancer therapeutics and neurodegenerative disease research, where modulating protein-protein interactions is essential. The 3-fluorophenyl substitution further enhances its potential by improving membrane permeability and metabolic stability.

From a synthetic chemistry perspective, the preparation of CAS 896676-60-1 involves multi-step organic reactions, including N-alkylation, thioether formation, and amide coupling. These methods are widely discussed in forums and publications, addressing queries like "How to optimize indole-based amide synthesis?" or "Best practices for fluorophenyl incorporation." Such discussions underscore the compound's technical complexity and its appeal to synthetic chemists.

In the context of green chemistry, researchers are also investigating eco-friendly routes to synthesize N-cyclopentyl-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide. Solvent-free reactions, catalytic methods, and energy-efficient protocols are being explored to align with global sustainability goals. This aligns with popular searches such as "Sustainable synthesis of bioactive molecules" and "Reducing waste in pharmaceutical manufacturing."

Beyond its chemical properties, the compound's nomenclature itself is a topic of interest. The systematic name N-cyclopentyl-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide is often dissected in educational content to teach IUPAC naming conventions and molecular fragmentation. This makes it a valuable case study for students and professionals alike.

In summary, CAS 896676-60-1 represents a fascinating intersection of medicinal chemistry, drug design, and synthetic innovation. Its structural versatility and potential applications continue to inspire research across multiple disciplines, answering pressing questions in both academia and industry.